Cas no 94610-83-0 (Benzoic acid, 4-butoxy-, 4-cyano-3-fluorophenyl ester)

• Product name: Benzoic acid, 4-butoxy-, 4-cyano-3-fluorophenyl ester
• CAS No: 94610-83-0
• MF: C₁₈H₁₆FNO₃
• MW: 313.322948455811
• CID: 860925
• PubChem ID: 13684969

Benzoic acid, 4-butoxy-, 4-cyano-3-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-butoxy-, 4-cyano-3-fluorophenyl ester
• DTXSID301280690
• 4-Cyano-3-fluorophenyl 4-butoxybenzoate
• 94610-83-0
• SCHEMBL10483910
• 4-Butoxy-benzoic acid 4-cyano-3-fluoro-phenyl ester

• Inchi： InChI=1S/C18H16FNO3/c1-2-3-10-22-15-7-4-13(5-8-15)18(21)23-16-9-6-14(12-20)17(19)11-16/h4-9,11H,2-3,10H2,1H3
• InChI Key： ORUGNFCIUUWUIN-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)C(=O)OC2=CC(=C(C=C2)C#N)F

Computed Properties

• Exact Mass: 313.11142153g/mol
• Monoisotopic Mass: 313.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų
• XLogP3: 4.4